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The table below summarizes the key experimental contexts in which IEICO-2F has been processed, as

gathered from the current search.

Application
Context

Device Structure
Noted Processing
Parameters

Reported Outcome

Main-Chain Twisted
NFA-based PSCs
[1]

Bulk Heterojunction (BHJ)

with polymer J52 (donor)

Information not

specified in the
abstract.

Power Conversion

Efficiency (PCE) of
12.86% [1].

High-Efficiency
Tandem Solar Cells
[2]

Used as a narrow-bandgap
acceptor in a multi-layer

tandem cell.

Information not
specified in the product

description.

Enabled tandem cells
with nearly 14% PCE

[2].

Single Junction
Cells [2]

Used as a high-performance

NFA in single junction cells.

Information not

specified in the product
description.

Achieved over 11%
PCE [2].

A generalized workflow for fabricating organic solar cells using the pseudo-planar heterojunction (PPHJ)

approach is illustrated below. This method is highlighted in the literature as advantageous for morphology

control [3]. While not all steps have specific parameters for IEICO-2F, this chart provides a framework for

your experimental design.
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Start PPHJ Fabrication

Donor Layer Deposition
(e.g., Spin-coating from solution)

Solvent Annealing
(Controls initial crystallization)

Thermal Annealing
(Enhances molecular ordering)

Acceptor Layer Deposition
(Spin-coating IEICO-2F from orthogonal solvent)

Interdiffusion & Mixed Phase Formation
(Crucial for charge generation)

Final Thermal Annealing
(Optimizes nanoscale morphology)

Completed Active Layer

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Effects of Monofluorinated Positions at the End-Capping Groups on the... [figshare.com]

2. | 2055812-53-6 IEICO [chemicalbook.com]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 3 Tech Support

https://www.smolecule.com/products/s3538001?utm_src=pdf-body-img
https://www.smolecule.com/products/s3538001?utm_src=pdf-custom-synthesis
https://figshare.com/articles/journal_contribution/Effects_of_Monofluorinated_Positions_at_the_End-Capping_Groups_on_the_Performances_of_Twisted_Non-Fullerene_Acceptor-Based_Polymer_Solar_Cells/11387721/1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB03379985.htm
https://www.smolecule.com/products/s3538001?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


3. Morphological modulation and performance enhancement ... [sciencedirect.com]

To cite this document: Smolecule. [Documented Processing Contexts for IEICO-2F]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b3538001#ieico-2f-active-

layer-processing-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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